Cas no 1005006-69-8 ((4R)-3-(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl-4-(phenylmethyl)-2-oxazolidinone)

• Product Name: (4R)-3-(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl-4-(phenylmethyl)-2-oxazolidinone
• CAS No: 1005006-69-8
• MF: C₁₈H₂₁NO₄
• MW: 315.36364531517
• CID: 1058472
• PubChem ID: 71749240
• Update Time: 2025-06-11

(4R)-3-(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl-4-(phenylmethyl)-2-oxazolidinone Chemical and Physical Properties

Names and Identifiers

• (4R)-3-[(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl]-4-(phenylmethyl)-2-oxazolidinone
• (4R)-4-benzyl-3-[(2R,3S)-3-hydroxy-2-prop-2-enylpent-4-enoyl]-1,3-oxazolidin-2-one
• [3(2R,3S),4R]-3-(2-allyl-3-hydroxypent-4-enoyl)-4-benzyloxazolidin-2-one
• 1005006-69-8
• DTXSID40857813
• (4R)-4-Benzyl-3-[(2R,3S)-3-hydroxy-2-(prop-2-en-1-yl)pent-4-enoyl]-1,3-oxazolidin-2-one
• DB-289968
• (R)-3-((2R,3S)-2-Allyl-3-hydroxypent-4-enoyl)-4-benzyloxazolidin-2-one
• (4R)-3-(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl-4-(phenylmethyl)-2-oxazolidinone

• Inchi： 1S/C18H21NO4/c1-3-8-15(16(20)4-2)17(21)19-14(12-23-18(19)22)11-13-9-6-5-7-10-13/h3-7,9-10,14-16,20H,1-2,8,11-12H2/t14-,15-,16+/m1/s1
• InChI Key： RGXROBWGGVLRHX-OAGGEKHMSA-N
• SMILES： O1C(N(C([C@H](CC=C)[C@H](C=C)O)=O)[C@@H](C1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 315.14700
• Monoisotopic Mass: 315.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• PSA: 66.84000
• LogP: 2.25360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (4R)-3-(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl-4-(phenylmethyl)-2-oxazolidinone

Introduction to (4R)-3-(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl-4-(phenylmethyl)-2-oxazolidinone and Its Significance in Modern Chemical Biology

The compound with the CAS number 1005006-69-8 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as (4R)-3-(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl-4-(phenylmethyl)-2-oxazolidinone, represents a sophisticated blend of structural features that make it a promising candidate for various biological applications.

At the core of its molecular structure lies a complex arrangement of functional groups, including hydroxyl, keto, and enol functionalities, which contribute to its unique chemical properties. The presence of these groups not only influences its reactivity but also opens up possibilities for diverse interactions with biological targets. Specifically, the oxazolidinone ring, a five-membered heterocycle containing nitrogen, plays a crucial role in its biological activity by providing a stable framework that can interact with enzymes and other biomolecules.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, and compounds like this one have emerged as valuable tools for exploring new therapeutic avenues. The stereochemistry of the molecule, particularly the (4R) configuration at the chiral center, is critical for its biological efficacy. This precise stereochemical arrangement ensures optimal binding to biological targets, enhancing the compound's potential as a pharmacological agent.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have shown that oxazolidinone derivatives can exhibit antimicrobial properties by interfering with bacterial cell wall synthesis. The specific arrangement of functional groups in this compound may enhance its ability to disrupt microbial processes, making it a promising candidate for developing new antibiotics.

Moreover, the compound's structural features also make it an attractive candidate for use in drug design and development. The presence of multiple chiral centers allows for the creation of enantiomerically pure forms, which are often required for optimal pharmacological activity. This level of structural control is essential for ensuring that the compound behaves predictably in biological systems and minimizes unwanted side effects.

Recent advancements in synthetic chemistry have enabled researchers to access increasingly complex molecular architectures like this one more efficiently. Techniques such as asymmetric synthesis and catalytic transformations have made it possible to construct intricate molecules with high precision. These advancements are not only accelerating the discovery of new drugs but also expanding our understanding of molecular interactions at a fundamental level.

The importance of this compound cannot be overstated in the context of modern chemical biology. Its unique structural features and potential biological activities make it a valuable asset in the quest to develop novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an increasingly significant role in both academic and industrial settings.

In conclusion, (4R)-3-(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl-4-(phenylmethyl)-2-oxazolidinone represents a fascinating example of how complex molecular structures can be leveraged to develop innovative solutions in pharmaceuticals and chemical biology. Its unique combination of functional groups and stereochemistry positions it as a promising candidate for further exploration and development.